Cas no 176641-35-3 (Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate)

• Product Name: Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate
• CAS No: 176641-35-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD08061226
• CID: 112408
• PubChem ID: 21950627
• Update Time: 2025-11-01

Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate
• 2-Quinolinecarboxylicacid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester
• METHYL 6-METHOXY-1,2,3,4-TETRAHYDRO-QUINOLINE-2-CARBOXYLATE
• 6-methoxy-1,2,3,4-tetrahydro-quinoline-2-carboxylic acid methyl ester
• 6-methoxy-2-methoxycarbonyl-1,2,3,4-tetrahydroquinoline
• Methyl 6-methoxy-1,2,3,4-tetrahydro-quinoline-2
• 2-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester
• SCHEMBL7335768
• A812198
• methyl 6-methoxy-1,2,3,4-tetrahydro-quinoline-2-carboxylate, AldrichCPR
• 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid methyl ester
• 176641-35-3
• CS-0199823
• MFCD08061226
• EN300-6736387
• (+/-)-6-methoxy-2-methoxycarbonyl-1,2,3,4-tetrahydroquinoline
• DSKYJEWLFNHBSW-UHFFFAOYSA-N
• BHA64135
• DTXSID30620639

• MDL： MFCD08061226
• Inchi： 1S/C12H15NO3/c1-15-9-4-6-10-8(7-9)3-5-11(13-10)12(14)16-2/h4,6-7,11,13H,3,5H2,1-2H3
• InChI Key： DSKYJEWLFNHBSW-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2C=C(C=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Density: 1.14
• Boiling Point: 361.6°Cat760mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.525
• PSA: 47.56000
• LogP: 1.73290

Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：Room temperature

Additional information on Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate

Recent Advances in the Study of Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate (CAS: 176641-35-3)

Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate (CAS: 176641-35-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate to enhance its bioactivity. The researchers employed a combination of computational modeling and synthetic chemistry to design derivatives with improved binding affinity to target proteins. The results demonstrated that certain derivatives exhibited promising activity against neurodegenerative disease targets, suggesting potential for further development.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role as an intermediate in the synthesis of more complex molecules. The authors reported a novel synthetic route that improved the yield and purity of Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate, making it more accessible for pharmaceutical applications. This advancement is particularly relevant for large-scale production and further pharmacological testing.

In addition to its synthetic utility, Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate has been studied for its intrinsic biological properties. A 2022 paper in European Journal of Pharmacology explored its anti-inflammatory effects in vitro and in vivo. The compound was found to modulate key inflammatory pathways, reducing the production of pro-inflammatory cytokines. These findings position it as a potential candidate for the treatment of chronic inflammatory conditions.

Looking ahead, researchers are optimistic about the compound's versatility. Its structural features allow for diverse modifications, enabling the exploration of multiple therapeutic avenues. Current efforts are directed towards optimizing its pharmacokinetic properties and minimizing potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, Methyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate (CAS: 176641-35-3) continues to be a focal point in chemical biology research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in drug discovery. Future research will likely uncover additional applications, further solidifying its place in the development of next-generation therapeutics.